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Compound of Interest

Compound Name: Acetophenone oxime

Cat. No.: B1294928 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of acetophenone oxime, tailored for researchers, scientists, and drug development

professionals. This procedure emphasizes safety, regulatory compliance, and environmental

responsibility.

Immediate Safety and Hazard Information
Acetophenone oxime is a chemical compound that requires careful handling. It is harmful if

swallowed and can cause serious eye damage.[1][2] It may also lead to irritation of the skin

and respiratory tract.[3][4] Upon heating or decomposition, it can emit toxic fumes, including

nitrogen oxides.[3][5][6] The toxicological properties of this material have not been fully

investigated, warranting a cautious approach.[3][7] It is incompatible with strong oxidizing

agents, moisture, acids, metals, and alkalis.[3][5][6]

Hazard and Exposure Data
For quick reference, the following table summarizes key quantitative data for acetophenone
oxime.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1294928?utm_src=pdf-interest
https://www.benchchem.com/product/b1294928?utm_src=pdf-body
https://www.benchchem.com/product/b1294928?utm_src=pdf-body
https://www.chemicalbook.com/msds/acetophenone-oxime.pdf
https://www.guidechem.com/msds/613-91-2.html
https://pim-resources.coleparmer.com/sds/02208.pdf
https://www.hoelzel-biotech.com/media/import/pdf_sds/Pfaltz_Bauer/oem_nr/A04800__SDS.pdf
https://pim-resources.coleparmer.com/sds/02208.pdf
https://wap.guidechem.com/encyclopedia/acetophenone-oxime-dic5774.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0758064.htm
https://pim-resources.coleparmer.com/sds/02208.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1180409&productDescription=ACETOPHENONE+OXIME+10G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/02208.pdf
https://wap.guidechem.com/encyclopedia/acetophenone-oxime-dic5774.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0758064.htm
https://www.benchchem.com/product/b1294928?utm_src=pdf-body
https://www.benchchem.com/product/b1294928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

GHS Hazard Statements

H302: Harmful if

swallowedH318: Causes

serious eye damage

[1][2]

Acute Oral Toxicity (LD50) 2 g/kg (Mouse) [1][3][8]

Melting Point 55 - 60 °C (131 - 140 °F) [9]

Boiling Point
118 - 120 °C (244 - 248 °F) at

27 hPa
[9]

Step-by-Step Disposal Protocol
Adherence to a systematic disposal protocol is crucial for ensuring laboratory safety and

compliance with environmental regulations. Chemical waste generators are responsible for

correctly classifying their waste according to federal, state, and local regulations.[3][7]

Acetophenone oxime should be managed as a hazardous waste.[10][11]

Step 1: Waste Identification and Segregation
Characterize as Hazardous: Treat all waste containing acetophenone oxime (including

unused product, contaminated labware, and spill cleanup materials) as hazardous chemical

waste.

Segregate Waste: Do not mix acetophenone oxime waste with other waste streams unless

compatibility is confirmed.[11] Keep it separate from incompatible materials such as strong

acids, bases, oxidizing agents, and metals to prevent hazardous reactions.[3][5][6]

Step 2: Required Personal Protective Equipment (PPE)
Before handling acetophenone oxime waste, ensure the following PPE is worn:

Eye Protection: Wear chemical safety goggles or glasses with side-shields conforming to

OSHA or EN166 standards.[2][3]

Hand Protection: Use appropriate chemical-resistant gloves.[2][3] Inspect gloves before use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/msds/acetophenone-oxime.pdf
https://www.guidechem.com/msds/613-91-2.html
https://www.chemicalbook.com/msds/acetophenone-oxime.pdf
https://pim-resources.coleparmer.com/sds/02208.pdf
https://www.tcichemicals.com/BE/en/sds/A0807_EU_6N.pdf
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/647659
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/647659
https://pim-resources.coleparmer.com/sds/02208.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1180409&productDescription=ACETOPHENONE+OXIME+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1294928?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guidelines_for_Carboxymethyl_Oxyimino_Acetophenone.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Carboxymethyl_Oxyimino_Acetophenone_A_Guide_to_Safe_Laboratory_Practices.pdf
https://www.benchchem.com/product/b1294928?utm_src=pdf-body
https://www.benchchem.com/product/b1294928?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Carboxymethyl_Oxyimino_Acetophenone_A_Guide_to_Safe_Laboratory_Practices.pdf
https://pim-resources.coleparmer.com/sds/02208.pdf
https://wap.guidechem.com/encyclopedia/acetophenone-oxime-dic5774.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0758064.htm
https://www.benchchem.com/product/b1294928?utm_src=pdf-body
https://www.guidechem.com/msds/613-91-2.html
https://pim-resources.coleparmer.com/sds/02208.pdf
https://www.guidechem.com/msds/613-91-2.html
https://pim-resources.coleparmer.com/sds/02208.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Protection: Wear a laboratory coat and other protective clothing to prevent skin

exposure.[2][3]

Respiratory Protection: If dusts are generated or ventilation is inadequate, use a

NIOSH/MSHA-approved respirator.[3][9]

Step 3: Containment and Labeling
Select a Container: Use a designated, leak-proof, and chemically compatible container with

a secure, tight-fitting lid for collecting the waste.[10][11][12]

Label Correctly: As soon as waste is added, label the container clearly.[11] The label must

include:

The words "Hazardous Waste".[11][12]

The full chemical name: "Acetophenone Oxime".

The associated hazards (e.g., Toxic, Irritant).

The date when waste was first added (accumulation start date).[11]

Step 4: On-Site Storage
Store the sealed and labeled waste container in a designated, secure, and well-ventilated

area, away from general laboratory traffic.[11]

Ensure the storage area has secondary containment to manage potential leaks.[11]

Keep the container tightly closed when not in use.[2][3][5] Do not fill containers beyond 90%

capacity to allow for expansion.[12]

Step 5: Final Disposal
Professional Disposal: Arrange for the collection and disposal of the waste through a

licensed and certified hazardous waste disposal company.[7][13] This is the primary and

required method for disposal.
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Prohibited Actions:Do not dispose of acetophenone oxime down the drain or in the regular

trash.[1][7][9][12] This is to prevent environmental contamination, as some related

compounds are toxic to aquatic life.[13]

Empty Containers: Unless properly decontaminated by triple-rinsing with a suitable solvent,

empty containers must also be managed as hazardous waste.[13][14] The rinsate from

decontamination must be collected and disposed of as hazardous waste.[13]

Step 6: Spill Management
In the event of a spill, follow these procedures immediately:

Evacuate non-essential personnel from the area.[10]

Wearing the appropriate PPE, clean up spills immediately.[3]

Avoid the generation of dusts.[1][9]

Carefully sweep or scoop up the solid material and place it into a suitable, labeled container

for disposal as hazardous waste.[2][3]

After the material has been collected, clean the affected area.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

acetophenone oxime.
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Acetophenone Oxime Disposal Workflow

Preparation & Handling

Containment & Labeling

Storage & Final Disposal

Spill Response

Start: Acetophenone Oxime Waste Generated

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Characterize as Hazardous Waste

Segregate from Incompatible Materials

Step 3: Place in a Labeled,
Compatible Waste Container

Label: 'Hazardous Waste',
Chemical Name, Date, Hazards

Step 4: Store in Designated,
Secure Area with Secondary Containment

Step 5: Arrange Pickup with
Licensed Hazardous Waste Vendor

End: Waste Disposed Compliantly

Spill Occurs

Wear Full PPE

Sweep Up Material,
Avoid Dust Generation

Place in Hazardous Waste Container

Click to download full resolution via product page

Caption: Workflow for the safe disposal of acetophenone oxime.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1294928?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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